Cas no 10031-54-6 (Sulfuric acid,europium(2+) salt (1:1))

• Product Name: Sulfuric acid,europium(2+) salt (1:1)
• CAS No: 10031-54-6
• MF: Eu₂O₁₂S₃
• MW: 592.11580657959
• MDL: MFCD00010996
• CID: 199313
• PubChem ID: 165793
• Update Time: 2025-07-22

Sulfuric acid,europium(2+) salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Europous sulfate
• Europium sulfate (EuSO4)
• Sulfuric acid europium(II) salt
• Europium(2+) sulfate
• Sulfuric acid,europium(2+) salt (1:1)
• EUROPIUM(III) SULFATE 99.99+%
• europium(2+) salt
• Sulfuric acid,europium(2+) salt
• europium(2+) sulphate
• europium(II) sulfate
• DTXSID80884249
• Sulfuric acid, europium(2+) salt (1:1)
• DTXCID501023703
• 10031-54-6
• ONQORTHCHCYWSQ-UHFFFAOYSA-L
• EUROPIUM(III) SULFATE 99.99+per cent
• NS00082523
• europium(2+);sulfate
• Europium(II)-sulfat
• EINECS 233-091-2

• MDL： MFCD00010996
• Inchi： 1S/2Eu.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• InChI Key： FBUHTUYBHREGEH-UHFFFAOYSA-H
• SMILES： S([O-])([O-])(=O)=O.S([O-])([O-])(=O)=O.S([O-])([O-])(=O)=O.[Eu+3].[Eu+3]

Computed Properties

• Exact Mass: 589.6951
• Monoisotopic Mass: 248.872955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 162

Experimental Properties

• Color/Form: Colorless orthorhombic crystals, insoluble in water and dilute acid
• Density: 4.989
• Boiling Point: 330°C at 760 mmHg
• Solubility: Insoluble in water
• PSA: 240.78
• LogP: -0.77160
• Solubility: Uncertain.

Sulfuric acid,europium(2+) salt (1:1) Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Additional information on Sulfuric acid,europium(2+) salt (1:1)

Sulfuric acid, europium(2+) salt (1:1) (CAS No. 10031-54-6): A Comprehensive Overview

Sulfuric acid, europium(2+) salt (1:1), with the chemical formula Eu₂(SO₄)₃, is a compound of significant interest in the field of inorganic chemistry and its applications. This coordination salt, identified by its CAS number 10031-54-6, has garnered attention due to its unique properties and versatile applications in various scientific and industrial domains. The compound consists of europium(2+) ions coordinated with sulfate anions, forming a stable crystalline structure that exhibits distinct characteristics useful in multiple contexts.

The synthesis of Sulfuric acid, europium(2+) salt (1:1) typically involves the reaction of europium salts with sulfuric acid under controlled conditions. The process requires precise control of pH and temperature to ensure the formation of the desired coordination complex. The resulting compound is often used as a precursor in the preparation of more complex europium-based materials, which find applications in luminescent devices, catalysts, and analytical reagents.

In recent years, research on rare earth metal complexes, including europium(2+) sulfate, has seen significant advancements. Europium ions are known for their luminescent properties, making them valuable in the development of light-emitting diodes (LEDs), phosphors, and fluorescent markers used in biological imaging. The coordination environment provided by the sulfate anions influences the emission spectrum of europium, allowing for tunable luminescence that is highly desirable in optoelectronic applications.

One of the most notable applications of Sulfuric acid, europium(2+) salt (1:1) is in the field of catalysis. Europium complexes have been explored as catalysts for various organic transformations due to their ability to facilitate selective reactions under mild conditions. For instance, recent studies have demonstrated the use of europium sulfate complexes in asymmetric catalysis, where they exhibit high enantioselectivity and efficiency. This has opened new avenues for the synthesis of chiral compounds, which are crucial in pharmaceuticals and fine chemicals.

The compound also finds utility in analytical chemistry as a reagent for detecting and quantifying trace metals. Its strong absorption properties make it an effective chelating agent for europium ions, which can be monitored using spectroscopic techniques such as fluorescence or UV-Vis spectroscopy. This capability is particularly useful in environmental monitoring and quality control processes where the presence of rare earth elements needs to be accurately determined.

Advances in material science have further expanded the applications of europium(2+) sulfate. Researchers have investigated its use as a component in advanced ceramics and coatings that exhibit enhanced thermal stability and optical properties. These materials are being explored for use in high-performance electronic devices and aerospace components where durability and functionality are paramount.

The role of Sulfuric acid, europium(2+) salt (1:1) in biological research is also noteworthy. Europium complexes serve as contrast agents in magnetic resonance imaging (MRI) due to their paramagnetic properties. Additionally, they have been used as probes in biochemistry to study protein-ligand interactions and cellular processes. The ability to track europium ions within biological systems provides valuable insights into molecular mechanisms and disease pathways.

In conclusion, Sulfuric acid, europium(2+) salt (1:1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique chemical properties make it indispensable in fields ranging from catalysis and materials science to analytical chemistry and biomedicine. As research continues to uncover new uses for rare earth metal complexes, compounds like this will undoubtedly play an increasingly important role in advancing technological and scientific frontiers.